Cas no 1783414-46-9 (1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester)

1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester structure
1783414-46-9 structure
Product Name:1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
CAS No:1783414-46-9
MF:C10H17NO3
MW:199.246883153915
CID:6064898
PubChem ID:20736582
Update Time:2024-01-12

1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester
    • 1783414-46-9
    • tert-butyl 2-acetylazetidine-1-carboxylate
    • EN300-6762895
    • Inchi: 1S/C10H17NO3/c1-7(12)8-5-6-11(8)9(13)14-10(2,3)4/h8H,5-6H2,1-4H3
    • InChI Key: UUYQIFODBYTPSK-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC1C(C)=O

Computed Properties

  • Exact Mass: 199.12084340g/mol
  • Monoisotopic Mass: 199.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.104±0.06 g/cm3(Predicted)
  • Boiling Point: 274.7±33.0 °C(Predicted)
  • pka: -3.32±0.40(Predicted)

1-Azetidinecarboxylic acid, 2-acetyl-, 1,1-dimethylethyl ester Pricemore >>

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